N-(3-methylisothiazol-5-yl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide

• IUPAC Name: N-(3-methyl-1,2-thiazol-5-yl)-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C12H14N4OS/c1-7-4-11(18-16-7)15-12(17)8-2-3-9-10(5-8)14-6-13-9/h4,6,8H,2-3,5H2,1H3,(H,13,14)(H,15,17)
• InChI Key: KYKPFMLTGXOMFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1)NC(=O)C2CCC3=C(C2)NC=N3
• Molecular Formula: C12H14N4OS
• Molecular Weight: 262.33 g/mol

Description

“N-(3-methylisothiazol-5-yl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide” is a compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Scientific Research Applications

Antitumor Activity

Research has explored the antitumor properties of related imidazole and tetrazine derivatives. For instance, the synthesis and chemistry of imidazotetrazines have been studied for their broad-spectrum antitumor activity, highlighting their potential as novel antitumor agents. These compounds act through mechanisms involving the formation of active intermediates that interact with DNA, potentially leading to therapeutic effects against cancers such as leukemia (Stevens et al., 1984).

Angiotensin II Receptor Antagonism

Some derivatives of the imidazole class have been identified as potent, orally active antihypertensives due to their antagonistic effects on the angiotensin II receptor. This activity suggests their utility in treating conditions like hypertension. The discovery of N-(biphenylylmethyl)imidazoles showcases the chemical versatility and therapeutic potential of imidazole derivatives (Carini et al., 1991).

Anti-Inflammatory and Analgesic Activities

New carboxamides derived from the imidazo[2,1-b]thiazole skeleton have been synthesized and evaluated for their anti-inflammatory and analgesic activities. This research indicates the potential of imidazole and thiazole derivatives in developing new therapeutic agents for treating inflammation and pain (Soyer Can et al., 2021).

Molecular Design and Synthesis

The molecular design and synthesis of imidazole derivatives are crucial in discovering new drugs with potential applications in various therapeutic areas. For example, the design and synthesis of tricyclic benzoxazines as potent 5-HT(1A/B/D) receptor antagonists have been conducted, leading to the discovery of compounds with potential as faster-acting antidepressants/anxiolytics with a reduced side-effect burden (Bromidge et al., 2010).